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Introduction
Propofol (2,6-diisopropylphenol) is a widely used intravenous anesthetic agent prized for its

rapid onset and short duration of action. Its metabolic fate is a critical aspect of its clinical

profile, with the majority of the parent compound being transformed into metabolites that are

then excreted from the body. The primary metabolite, Propofol Glucuronide, is the focus of

this technical guide. Understanding the chemical structure, physicochemical properties, and

analytical methodologies for this major metabolite is essential for comprehensive

pharmacokinetic and pharmacodynamic studies, as well as for forensic analysis. This

document provides a detailed overview of Propofol Glucuronide, summarizing key

quantitative data, outlining experimental protocols, and visualizing important pathways and

workflows.

Chemical Structure and Properties
Propofol undergoes extensive phase II metabolism, primarily through glucuronidation, to form

Propofol-O-glucuronide. This process is mainly catalyzed by the UDP-glucuronosyltransferase

1A9 (UGT1A9) enzyme, which is highly expressed in the liver and kidneys.[1] The addition of

the glucuronic acid moiety significantly increases the water solubility of the lipophilic propofol,

facilitating its renal excretion.
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The chemical identity of Propofol Glucuronide is well-established, with its structure confirmed

by various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy

and mass spectrometry.

Chemical Structure
The systematic IUPAC name for Propofol Glucuronide is (2S,3S,4S,5R,6S)-6-[2,6-di(propan-

2-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid. Its molecular formula is C₁₈H₂₆O₇.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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